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Compound of Interest

(S)-(+)-5-Bromomethyl-2-
Compound Name:
pyrrolidinone

cat. No.: B1279205

An In-depth Technical Guide on the Safety and Handling of (S)-(+)-5-Bromomethyl-2-
pyrrolidinone

This guide provides comprehensive safety and handling information for (S)-(+)-5-
Bromomethyl-2-pyrrolidinone, intended for researchers, scientists, and professionals in drug
development. The information is compiled from safety data sheets of the analogous (R)-
enantiomer and structurally similar compounds. Users should handle this chemical with care,
recognizing it as potentially hazardous.

Chemical Identification and Properties

(S)-(+)-5-Bromomethyl-2-pyrrolidinone is a chiral building block used in organic synthesis,
particularly in the development of pharmaceutical agents.[1] Its reactivity is enhanced by the
bromomethyl group, making it a valuable intermediate for creating complex molecules.[1]

Table 1: Physical and Chemical Properties
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Property Value Reference
CAS Number 72479-05-1 [2][3]
Molecular Formula CsHsBrNO [1][4]
Molecular Weight 178.03 g/mol [4]
Appearance White to light brown powder [1]

Melting Point 76 - 80 °C [1]

Purity = 95.5% (GC) [1]

| Application | Intermediate in the synthesis of pharmaceuticals and peptides. |[1][3] |

Hazard Identification and Classification

While specific toxicology data for the (S)-(+)-enantiomer is limited, data for the (R)-enantiomer
indicates several hazards.[4] It is classified as harmful if swallowed, a potential skin sensitizer,

and a cause of serious eye irritation.[4]

Table 2: GHS Hazard Classification for the (R)-enantiomer

Code Hazard Statement Reference
H302 Harmful if swallowed. [4]
May cause an allergic skin
H317 ) [4]
reaction.
H319 Causes serious eye irritation. [4]

Wear protective
P280 gloves/protective clothing/eye [4]

protection/face protection.

| P305+P351+P338 | IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing. |[4] |
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Identified Hazards

H319: Causes serious eye irritation

H302: Harmful if swallowed H317: May cause an allergic skin reaction

prevented by

prevented by

prevented by

imary Precautionary Rasponses

P305+P351+P338: Eye Rinse Protocol

P280: Wear Full PPE Wash Area Thoroughly

Seek Immediate Medical Attention

Click to download full resolution via product page

Diagram of Hazard Statements and Precautionary Responses.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is critical to mitigate risks.[5] All
handling must be conducted in a certified chemical fume hood to minimize inhalation exposure.
[5][6] An eyewash station and safety shower must be readily accessible.[5]

Table 3: Recommended Personal Protective Equipment (PPE)
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Recommended .
PPE Category o Rationale
Specification

. Protects against splashes
) Chemical safety goggles
Eye/Face Protection . . and vapors that can cause
with a face shield.[5][7] .
serious eye damage.[5]

_ . Provides robust protection
) Chemically resistant gloves )
Hand Protection against halogenated
(e.g., Butyl rubber).[5]
hydrocarbons.[5]

Flame-resistant lab coat worn

over long-sleeved clothing and ~ Minimizes skin contact and
Body Protection long pants. A chemically protects from potential

resistant apron is also splashes.[5]

recommended.[5][7]

| Respiratory Protection | A NIOSH-approved air-purifying respirator with appropriate cartridges
if vapors or dust are generated.[5][7] | Essential for preventing inhalation of harmful vapors or
dust.[5] |

Handling, Storage, and Disposal

Safe Handling:

Work under a chemical fume hood.[8] Do not inhale the substance.[3]

Avoid contact with skin, eyes, and clothing.[9]

Keep away from heat, sparks, open flames, and other ignition sources.[8][10] Take measures
to prevent the buildup of electrostatic charge.[11][12]

Wash hands and skin thoroughly after handling.[8][10]
Storage Conditions:
o Store refrigerated at 2 - 8 °C.[1]

» Keep the container tightly closed in a dry, well-ventilated place.[11][12][13]
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» Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[11][12]

o Store locked up.[8][10]

Disposal:

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[8][10]
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Preparation: Verify Fume Hood Operation

:

Don Required PPE
(Gloves, Goggles, Lab Coat)

l

Handling: Conduct all manipulations
within the fume hood.

l

Keep container sealed
when not in use.

l

Post-Handling: Decontaminate
all surfaces and equipment.

l

Remove PPE correctly to
avoid cross-contamination.

l

Wash hands thoroughly
with soap and water.

l

Store chemical in a cool, dry,
well-ventilated, locked area.
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Exposure Event

Route of Exposure

Inhalation

| Skin Contact Ingestion | Eye Contact

then then then then

Immediate Action

Wash skin with plenty of soap and water Wash out mouth with water. Remove to fresh air.

Rinse cautiously with water for several minutes.
for at least 15 minutes. Remove contaminated clothing. Do NOT induce vomiting. If breathing is difficult, give oxygen.

e S Call a physician or Call an ophthalmologist.
ation pe poison control center.

Remove contact lenses and continue rinsing.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Spill Detected: Alert Personnel
and Evacuate Area if Necessary

'

Don Full PPE
(Respirator, Gloves, Goggles, Protective Suit)

'

Contain Spill with Inert Material
(Sand, Vermiculite)

'

Carefully sweep or vacuum spilled material
into a labeled hazardous waste container.

'

Decontaminate the spill area
with an appropriate solvent.

l

Place all contaminated materials
(absorbent, PPE) into waste container.

'

Arrange for proper disposal of
hazardous waste.
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Suspend Reactants:
(S)-5-hydroxymethyl-2-pyrrolidinone
and Triphenylphosphine in Acetonitrile

:

Cool mixture to 0 °C

'

Add Carbon Tetrabromide solution
dropwise

l

Stir overnight at Room Temperature

:

Solvent Removal via Rotary Evaporation

:

Purify residue by Flash Chromatography

Obtain (S)-5-bromomethyl-2-pyrrolidinone
(White Solid)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(S)-(+)-5-Bromomethyl-2-pyrrolidinone safety and
handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1279205#s-5-bromomethyl-2-pyrrolidinone-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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